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Compound of Interest

Compound Name: SB-737050A

Cat. No.: B1680847 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary
This document provides a technical overview of the pharmacological properties of SB-
737050A. SB-737050A is an investigational compound that has been identified as a multi-

target antagonist with activity at several key receptors implicated in neuropsychiatric disorders.

Specifically, it demonstrates antagonist activity at serotonin (5-HT) receptors 5-HT2A, 5-HT2C,

and 5-HT6, as well as dopamine receptors D2 and D3.[1] This multi-receptor profile suggests a

potential therapeutic application in conditions where modulation of serotonergic and

dopaminergic signaling is beneficial.

Due to the limited availability of public data on SB-737050A, this guide summarizes the

currently accessible information. Further in-depth experimental data, such as specific binding

affinities, functional assay results, and pharmacokinetic profiles, are not readily available in the

public domain.

Mechanism of Action
SB-737050A functions as an antagonist at multiple G-protein coupled receptors (GPCRs). The

primary mechanism of action involves blocking the downstream signaling cascades initiated by

the binding of the endogenous ligands, serotonin and dopamine, to their respective receptors.
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The known receptor antagonism profile of SB-737050A is presented in the table below.

Receptor Target Action
Implicated
Signaling
Pathways

Potential
Therapeutic
Relevance

5-HT2A Receptor Antagonist[1]

Gq/11 signaling,

Phospholipase C

(PLC) activation, IP3

and DAG formation

Psychosis, Sleep

Disorders, Depression

5-HT2C Receptor Antagonist[1]
Gq/11 signaling, PLC

activation

Obesity, Depression,

Anxiety

5-HT6 Receptor Antagonist[1]

Gs signaling, Adenylyl

cyclase activation,

cAMP production

Cognitive deficits in

Alzheimer's Disease

and Schizophrenia

D2 Receptor Antagonist[1]

Gi signaling, Inhibition

of adenylyl cyclase,

Reduction of cAMP

Psychosis (positive

symptoms)

D3 Receptor Antagonist[1]

Gi signaling, Inhibition

of adenylyl cyclase,

Reduction of cAMP

Substance Abuse,

Mood Disorders

Signaling Pathways
The antagonistic action of SB-737050A at its target receptors modulates key intracellular

signaling pathways. The following diagram illustrates the generalized signaling cascades

affected by SB-737050A.
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Serotonergic System

Dopaminergic System

Serotonin 5-HT2A/2C

5-HT6

Gq/11

GsSB-737050A

Phospholipase C

Adenylyl Cyclase

Dopamine

D2/D3 Gi

SB-737050A

Adenylyl Cyclase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680847#sb-737050a-pharmacological-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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